Mycophenolate mofetil
Overview
Description
Mycophenolate mofetil (MMF) is an immunosuppressive agent used with other medicines (e.g., cyclosporine, steroid medicine) to lower the body’s natural immunity in patients who receive organ transplants (e.g., kidney, heart, or liver) . It is the 2-morpholinoethyl ester of mycophenolic acid (MPA), an immunosuppressive agent .
Molecular Structure Analysis
The molecular formula of MMF is C23H31NO7 . It is a white or off-white crystalline powder . The molecular structure of MMF was studied using docking simulation and spectroscopy methods .Physical and Chemical Properties Analysis
MMF is highly soluble in dichloromethane and can be dissolved in acetonitrile, ethyl acetate, and 0.1mol/L hydrochloric acid solution, but insoluble in water . The density of MMF is 1.2±0.1 g/cm3 .Scientific Research Applications
Renal Transplantation : MMF reduces the likelihood of allograft rejection after renal transplantation. Its pharmacokinetics and the relationship with mycophenolic acid are crucial in preventing rejection in renal transplant patients (Hale et al., 1998).
Dermatology : MMF has been used successfully in treating resistant discoid lupus erythematosus of the palms and soles, expanding its usage in dermatology for various autoimmune and inflammatory skin diseases (Goyal & Nousari, 2001). It is also effective for severe psoriasis (Haufs et al., 1998).
Rheumatoid Arthritis : MMF is developed for the treatment of rheumatoid arthritis and shows significant clinical improvement in many patients who are refractory to other treatments (Goldblum, 1993).
Myasthenia Gravis : MMF is reported to be used in treating autoimmune myasthenia gravis, showing promise in the treatment of suboptimally controlled, stable MG (Meriggioli et al., 2003).
Neuromuscular Diseases : MMF shows safety and promise as an immunosuppressant in neuromuscular diseases, including myasthenia gravis, inflammatory myopathy, and chronic acquired demyelinating neuropathy (Chaudhry et al., 2001).
Glomerulopathies : MMF is used in the treatment of primary glomerulopathies due to its immunosuppressive nature that blocks purine biosynthesis and inhibits T and B-lymphocyte and mesangial proliferation (Sepe et al., 2008).
Organ Transplantation : MMF is vital in preventing acute rejection of solid-organ transplantation due to its potent inhibition of lymphocyte proliferation (Ensley et al., 1993).
Autoimmune Diseases : It's being investigated and used for various autoimmune diseases due to its immunosuppressive properties, showing potential benefits in cases like systemic lupus erythematosus and other autoimmune rheumatic diseases (Jayne, 1999); (Iaccarino et al., 2007).
Uveitis : MMF is used in combination with systemic corticosteroids for acute uveitis associated with Vogt–Koyanagi–Harada disease (Abu El-Asrar et al., 2012).
Mechanism of Action
Target of Action
Mycophenolate mofetil (MMF) is a prodrug of mycophenolic acid (MPA), which is classified as a reversible inhibitor of inosine monophosphate dehydrogenase (IMPDH) . IMPDH is the primary target of MMF and plays a crucial role in the proliferation of T and B lymphocytes .
Mode of Action
MMF, upon administration, is rapidly hydrolyzed to MPA, the active metabolite . MPA inhibits IMPDH, leading to the depletion of guanosine nucleotides preferentially in T and B lymphocytes . This inhibition suppresses the proliferation of these cells, thereby suppressing cell-mediated immune responses and antibody formation .
Biochemical Pathways
The inhibition of IMPDH by MPA disrupts the de novo pathway of guanine nucleotide synthesis, which is essential for the proliferation of lymphocytes . MPA also depletes tetrahydrobiopterin and decreases the production of nitric oxide by inducible NO synthase without affecting the activity of constitutive NO synthases . This leads to a reduction in the production of tissue-damaging peroxynitrite by activated macrophages .
Pharmacokinetics
MMF is rapidly hydrolyzed to MPA after oral administration . The bioavailability of MMF is approximately 90 percent but is significantly reduced when taken with a high-fat meal . To improve gastrointestinal tolerability and increase absorption, MMF should be taken on an empty stomach or with meals at consistent times each day .
Result of Action
The inhibition of IMPDH by MPA and the subsequent depletion of guanosine nucleotides lead to the suppression of lymphocyte proliferation . This results in the suppression of cell-mediated immune responses and antibody formation , which is beneficial in preventing organ rejection after transplantation .
Action Environment
The efficacy and stability of MMF can be influenced by various environmental factors. For instance, the bioavailability of MMF is significantly reduced when taken with a high-fat meal . Therefore, it is recommended to take MMF on an empty stomach or with meals at consistent times each day to improve its absorption . Furthermore, the conversion from MMF to EC-MPS (enteric-coated mycophenolate sodium) may be necessary in some patients to improve gastrointestinal tolerability .
Safety and Hazards
Future Directions
MMF treatment was associated with potentially clinically important trends toward reduced annual FVC decline (similar to approved antifibrotics), greater FVC stability, and improved overall survival in IPF patients . MMF was generally safe, well tolerated, and relatively inexpensive. Future prospective studies of MMF in combination with antifibrotic therapy in IPF are needed .
Biochemical Analysis
Biochemical Properties
Mycophenolate mofetil acts as a reversible inhibitor of inosine monophosphate dehydrogenase (IMPDH), a key enzyme involved in the de novo synthesis of guanosine nucleotides . By inhibiting IMPDH, this compound depletes guanosine nucleotides, thereby suppressing the proliferation of lymphocytes and the production of antibodies .
Cellular Effects
This compound has a broad impact on the immune system, with effects on various types of cells and cellular processes. It modulates lymphocyte activation and exerts antiproliferative and antifibrotic changes . It is also known to inhibit the proliferation of human arterial smooth-muscle cells, which may contribute to its efficacy in preventing graft rejection .
Molecular Mechanism
The molecular mechanism of action of this compound involves its conversion to mycophenolic acid, which then inhibits IMPDH. This inhibition blocks the de novo synthesis of guanosine nucleotides, a necessary substrate for DNA and RNA synthesis . This mechanism is particularly effective in lymphocytes, which rely heavily on the de novo pathway for guanosine nucleotide synthesis .
Temporal Effects in Laboratory Settings
The effects of this compound can change over time in laboratory settings. For instance, it has been reported that the drug demonstrates an increased bioavailability, a higher efficacy, and reduced gastrointestinal effects when compared to mycophenolic acid .
Dosage Effects in Animal Models
In animal models, the effects of this compound can vary with different dosages. For instance, it has been shown to prolong allograft survival and reverse ongoing rejection in animal studies .
Metabolic Pathways
This compound is involved in the metabolic pathway of guanosine nucleotide synthesis. It inhibits the enzyme IMPDH, which facilitates the conversion of inosine monophosphate (IMP) to xanthosine monophosphate (XMP), a key step in this pathway .
Transport and Distribution
After oral administration, this compound is absorbed and hydrolyzed to mycophenolic acid, the active metabolite . The drug is then distributed within cells and tissues, where it exerts its immunosuppressive effects .
Subcellular Localization
Given its mechanism of action, it is likely that the drug and its active metabolite, mycophenolic acid, are localized in the cytoplasm where they can inhibit the enzyme IMPDH .
Properties
IUPAC Name |
2-morpholin-4-ylethyl (E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)-4-methylhex-4-enoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H31NO7/c1-15(5-7-19(25)30-13-10-24-8-11-29-12-9-24)4-6-17-21(26)20-18(14-31-23(20)27)16(2)22(17)28-3/h4,26H,5-14H2,1-3H3/b15-4+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTGDFNSFWBGLEC-SYZQJQIISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCC(=O)OCCN3CCOCC3)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C2COC(=O)C2=C(C(=C1OC)C/C=C(\C)/CCC(=O)OCCN3CCOCC3)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H31NO7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3023340 | |
Record name | Mycophenolate mofetil | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3023340 | |
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Molecular Weight |
433.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | Mycophenolate mofetil | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0014826 | |
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Boiling Point |
637.6±55.0 | |
Record name | Mycophenolate mofetil | |
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Solubility |
Freely soluble in acetone, soluble in methanol, and sparingly soluble in ethanol, In water, 43 mg/L at pH 7.4, temp not specified, 9.50e-02 g/L | |
Record name | Mycophenolate mofetil | |
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Record name | Mycophenolate mofetil | |
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Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Mechanism of Action |
The active metabolite of mycophenolate, mycophenolic acid, prevents T-cell and B-cell proliferation and the production of cytotoxic T-cells and antibodies. Lymphocyte and monocyte adhesion to endothelial cells of blood vessels that normally part of inflammation is prevented via the glycosylation of cell adhesion molecules by MPA. MPA inhibits de novo purine biosynthesis (that promotes immune cell proliferation) by inhibiting inosine 5’-monophosphate dehydrogenase enzyme (IMPDH), with a preferential inhibition of IMPDH II. IMPDH normally transforms inosine monophosphate (IMP) to xanthine monophosphate (XMP), a metabolite contributing to the production of guanosine triphosphate (GTP). GTP is an important molecule for the synthesis of ribonucleic acid (RNA), deoxyribonucleic acid (DNA), and protein. As a result of the above cascade of effects, mycophenolate mofetil reduces de-novo production of guanosine nucleotides, interfering with the synthesis of DNA, RNA, and protein required for immune cell production. Further contributing to the above anti-inflammatory effects, MMF depletes tetrahydrobiopterin, causing the decreased function of inducible nitric oxide synthase enzyme, in turn decreasing the production of peroxynitrite, a molecule that promotes inflammation., As a potent, selective, noncompetitive, and reversible, inhibitor of inosine monophosphate dehydrogenase (IMPDH), mycophenolic acid (MPA), the active metabolite /of mycophenolate mofetil/, inhibits the de novo synthesis pathway of guanosine nucleotides without being incorporated into DNA. Because T and B lymphocytes are critically dependent for their proliferation on de novo synthesis of purines, while other cell types can utilize salvage pathways, MPA has potent cytostatic effects on lymphocytes. MPA inhibit proliferative responses of T and B lymphocytes to both mitogenic and allospecific stimulation. The addition of guanosine or deoxyguanosine reverses the cytostatic effects of MPA on lymphocytes. MPA also suppresses antibody formation by B lymphocytes. MPA prevents the glycosylation of lymphocytes and monocyte glycoproteins that are involved in intercellular adhesion of these cells to endothelial cells, and may inhibit recruitment of leukocytes into sites of inflammation and graft rejection. Mycophenolate mofetil dose not inhibit the early events in the activation of human peripheral blood mononuclear cells, such as the production of interleukin-1 and interleukin-2, but does block the coupling of these events to DNA synthesis and proliferation. | |
Record name | Mycophenolate mofetil | |
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Color/Form |
White to off-white crystalline powder | |
CAS No. |
128794-94-5, 115007-34-6 | |
Record name | Mycophenolate mofetil | |
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Record name | MYCOPHENOLATE MOFETIL | |
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Melting Point |
93-94, 93-94 °C | |
Record name | Mycophenolate mofetil | |
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